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Compound of Interest

Compound Name: (6-Amino-3-Pyridinyl)Methanol

Cat. No.: B050438

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for handling (6-Amino-3-Pyridinyl)Methanol
(CAS: 113293-71-3). Adherence to these guidelines is critical for ensuring personal and
environmental safety in the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)

(6-Amino-3-Pyridinyl)Methanol is classified with the GHS07 pictogram, indicating that it can
be harmful and an irritant.[1] The primary hazards associated with this compound are:

o Harmful if swallowed.[1]

o Causes skin irritation.[1]

o Causes serious eye irritation.[1]

e May cause respiratory irritation.[1]

Similar aminopyridine compounds are known to be toxic if swallowed, in contact with skin, or if
inhaled.[2][3] Therefore, a comprehensive PPE strategy is mandatory.
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Table 1: Personal Protective Equipment (PPE) for Handling (6-Amino-3-Pyridinyl)Methanol

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Double-

gloving is recommended.

Prevents skin contact, as the
compound causes skin
irritation and related
compounds can be toxic upon
skin absorption.[1][2][4]

Eye Protection

ANSI-approved safety glasses
with side shields or chemical

splash goggles.

Protects eyes from splashes
and dust, as the compound

causes serious eye irritation.[1]

[3]4]

Skin and Body Protection

Standard laboratory coat.
Flame-retardant and antistatic
protective clothing for larger

quantities.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a properly functioning
chemical fume hood. If dust or
aerosols are generated and a
fume hood is not available, a
NIOSH-approved respirator is

required.

Prevents inhalation, as the
compound may cause

respiratory irritation.[1][4]

Operational and Handling Workflow

A systematic workflow is essential to minimize exposure and ensure safety during the handling

of (6-Amino-3-Pyridinyl)Methanol.
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Caption: Workflow for Safely Handling (6-Amino-3-Pyridinyl)Methanol.
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Experimental Protocols: Step-by-Step Guidance

1.

3

Preparation:

Engineering Controls: All work involving the handling of solid (6-Amino-3-
Pyridinyl)Methanol or its solutions must be conducted in a properly functioning chemical
fume hood.[4] Ensure safety showers and eyewash stations are accessible.

Personal Protective Equipment (PPE): Before entering the designated handling area, don
the appropriate PPE as specified in Table 1.

. Handling:

Weighing and Transferring: Use the smallest practical quantities for the experiment.[4] When
weighing, avoid generating dust.[4] Use appropriate tools (e.g., spatula) for transfers.

Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to
avoid splashing.

General Practices: Keep containers tightly closed when not in use.[3][4] Avoid contact with
skin, eyes, and clothing.[4] Do not eat, drink, or smoke in the handling area.[3]

. First Aid Measures:

Table 2: First Aid Procedures for (6-Amino-3-Pyridinyl)Methanol Exposure
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Exposure Route

First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek immediate

medical attention.[2][3]

Eye Contact

Immediately rinse eyes cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do so. Continue rinsing for
at least 15 minutes. Seek immediate medical
attention.[2][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2][3]

Disposal Plan

Proper disposal of (6-Amino-3-Pyridinyl)Methanol and associated contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Table 3: Disposal Guidelines for (6-Amino-3-Pyridinyl)Methanol Waste
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Waste Type

Disposal Protocol

Unused/Expired Product

Dispose of as hazardous chemical waste. Do
not dispose of down the drain.[4] Store in a
designated, labeled, and closed container until
collection by environmental health and safety
(EHS) personnel.[4]

Contaminated Solid Waste (e.g., gloves, paper

towels, weigh boats)

Collect in a designated, sealed, and clearly

labeled hazardous waste container.[5][6]

Contaminated Liquid Waste (e.g., reaction

mixtures, solvent rinses)

Collect in a designated, sealed, and clearly
labeled hazardous waste container. Do not mix

with incompatible waste streams.[6]

Contaminated Glassware

Rinse with an appropriate solvent in a fume
hood. Collect the solvent rinse as hazardous
liquid waste. Then, wash the glassware with

soap and water.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific disposal guidelines and comply with all local, state, and federal regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for (6-
Amino-3-Pyridinyl)Methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050438#personal-protective-equipment-for-handling-
6-amino-3-pyridinyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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